Cas no 1216737-36-8 (Nicotinuric Acid-d4)

• Product Name: Nicotinuric Acid-d4
• CAS No: 1216737-36-8
• MF: C₈H₈N₂O₃
• MW: 184.185368537903
• CID: 1062799
• PubChem ID: 46782479
• Update Time: 2025-04-20

Nicotinuric Acid-d4 Chemical and Physical Properties

Names and Identifiers

• Nicotinuric Acid-d4
• 2-[(2,4,5,6-tetradeuteriopyridine-3-carbonyl)amino]acetic acid
• N-[(~2~H_4_)Pyridine-3-carbonyl]glycine
• F91183
• CS-0226629
• 2-{[(2,4,5,6-?H?)pyridin-3-yl]formamido}acetic acid
• SS-4499
• 1216737-36-8
• N-[(3-Pyridinyl-d4)carbonyl]glycine
• DTXSID00676067
• Nicotinuric-d4 Acid (pyridyl-d4)
• AKOS016339606
• HY-113353S
• J-004580

• MDL： MFCD15071300
• Inchi： 1S/C8H8N2O3/c11-7(12)5-10-8(13)6-2-1-3-9-4-6/h1-4H,5H2,(H,10,13)(H,11,12)/i1D,2D,3D,4D
• InChI Key： ZBSGKPYXQINNGF-RHQRLBAQSA-N
• SMILES： O=C(C1C([2H])=NC([2H])=C([2H])C=1[2H])NCC(=O)O

Computed Properties

• Exact Mass: 184.07900
• Monoisotopic Mass: 184.07859911g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Melting Point: 250-253?C (dec.)
• PSA: 82.78000
• LogP: 0.47080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives